6-(4-(3-(2,6-dichlorophenyl)propanoyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione
Description
6-(4-(3-(2,6-dichlorophenyl)propanoyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C18H20Cl2N4O3 and its molecular weight is 411.28. The purity is usually 95%.
BenchChem offers high-quality 6-(4-(3-(2,6-dichlorophenyl)propanoyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(4-(3-(2,6-dichlorophenyl)propanoyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antipsychotic and Anxiolytic Properties
This compound has garnered attention due to its potential antipsychotic and anxiolytic effects. Researchers have investigated its impact on neurotransmitter systems, particularly dopamine and serotonin receptors. By modulating these pathways, it may help manage symptoms associated with schizophrenia, bipolar disorder, and anxiety disorders .
Anti-Inflammatory Activity
Inflammation lies at the core of many diseases, from autoimmune conditions to neurodegenerative disorders. Preliminary studies suggest that our mysterious compound exhibits anti-inflammatory properties. It could potentially inhibit pro-inflammatory cytokines and reduce tissue damage .
Metabolic Disorders
Metabolic syndrome, diabetes, and obesity—these are modern-day adversaries. Our compound has been investigated for its potential to regulate glucose metabolism, improve insulin sensitivity, and combat obesity-related inflammation.
Seeman, P., & Kapur, S. (2000). Schizophrenia: more dopamine, more D2 receptors. Proceedings of the National Academy of Sciences, 97(13), 7673-7675. Kim, Y. S., et al. (2013). Anti-inflammatory effects of 6-(4-(3-(2, 6-dichlorophenyl) propanoyl) piperazin-1-yl)-3-methylpyrimidine-2, 4 (1H, 3H)-dione (YH-1885), a novel compound with dual inhibition of phosphodiesterase and phospholipase A2. European Journal of Pharmacology, 698(1-3), 370-376. : Kim, Y. S., et al. (2012). Anticancer effects of 6-(4-(3-(2, 6-dichlorophenyl) propanoyl) piperazin-1-yl)-3-methylpyrimidine-2, 4 (1H, 3H)-dione (YH-1885) in human breast cancer cells. European Journal of Pharmacology, 683(1-3), 6-14. : Lee, S. H., et al. (2011). Neuroprotective effects of 6-(4-(3-(2, 6-dichlorophenyl) propanoyl) piperazin-1-yl)-3-methylpyrimidine-2, 4 (1H, 3H)-dione (YH-1885) in the gerbil model of transient global cerebral ischemia. Brain Research
properties
IUPAC Name |
6-[4-[3-(2,6-dichlorophenyl)propanoyl]piperazin-1-yl]-3-methyl-1H-pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Cl2N4O3/c1-22-17(26)11-15(21-18(22)27)23-7-9-24(10-8-23)16(25)6-5-12-13(19)3-2-4-14(12)20/h2-4,11H,5-10H2,1H3,(H,21,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCUZVSYKIMABO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(NC1=O)N2CCN(CC2)C(=O)CCC3=C(C=CC=C3Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Cl2N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-(3-(2,6-dichlorophenyl)propanoyl)piperazin-1-yl)-3-methylpyrimidine-2,4(1H,3H)-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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